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Compound of Interest

Compound Name: NIR-797-isothiocyanate

Cat. No.: B1146953

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for NIR-
797-isothiocyanate powder, a near-infrared cyanine dye crucial for labeling proteins and other
biomolecules in various research and drug development applications. Adherence to the
following protocols and safety measures is critical to ensure a safe laboratory environment and
the integrity of experimental outcomes.

Compound Identification and Properties

NIR-797-isothiocyanate is a synthetic, near-infrared fluorescent dye. The isothiocyanate
group enables covalent conjugation to primary amines on biomolecules. A summary of its key
properties is presented in Table 1.

Table 1: Physicochemical and Spectroscopic Properties of NIR-797-Isothiocyanate
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Property Value Source(s)

1,1'-Bis(4-sulfobutyl)-11-(4-

isothiocyanatophenylthio)-3,3,
Chemical Name 3',3'-tetramethyl-10,12- [1]

trimethyleneindotricarbocyanin

e monosodium salt

CAS Number 152111-91-6 [21[3]
Molecular Formula C45H50N3Na06S4 [2][3]
Molecular Weight 880.14 g/mol

Appearance Blue-green powder

) =>70% (coupling to amines),
Purity [3]
>90% (HPLC)

Solubility Soluble in ethanol and DMSO [3]

795 nm (in 0.1 M phosphate

Excitation Maximum (Aex)
buffer, pH 7.0)

817 nm (in 0.1 M phosphate

Emission Maximum (Aem)
buffer, pH 7.0)

Safety and Hazard Information

A complete, official Safety Data Sheet (SDS) for NIR-797-isothiocyanate is not readily
available in the public domain. The information below is synthesized from supplier data and
safety guidelines for cyanine dyes and isothiocyanate compounds. It is imperative to request a
comprehensive SDS from your supplier and consult with your institution's Environmental Health
and Safety (EHS) department before handling this compound.

Table 2: Hazard Information and Precautionary Statements
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Hazard Category Statement Source(s)

Not officially classified, but
should be handled as a

GHS Classification hazardous substance. [4]
Isothiocyanates are generally

irritants and sensitizers.

May cause eye, skin, and
respiratory tract irritation. May
cause allergic skin or
Potential Hazards respiratory reactions. The [4]
toxicological properties have
not been thoroughly

investigated.

Avoid contact with skin and

eyes. Avoid inhalation of dust.
Precautionary Statements Wear appropriate personal [1]

protective equipment. Use in a

well-ventilated area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling NIR-797-isothiocyanate powder and
its solutions.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

) Protects against splashes and
] Chemical splash goggles and ]
Eye Protection ) airborne powder that can
a face shield. o
cause severe eye irritation.

Chemical-resistant gloves Prevents skin contact, which
Hand Protection (e.g., nitrile or neoprene). can lead to irritation and
Consider double-gloving. potential sensitization.
] Alab coat, long pants, and Protects skin from accidental
Body Protection )
closed-toe shoes. spills and splashes.

Use in a chemical fume hood.
) ) If weighing outside a fume Minimizes inhalation of the fine
Respiratory Protection
hood, a dust mask (e.g., N95) powder.

is recommended.

Experimental Protocols: Safe Handling and
Reconstitution

The following protocol outlines the safe handling of NIR-797-isothiocyanate powder from
receiving to the preparation of a stock solution. This procedure is based on best practices for
handling reactive fluorescent dyes.

General Handling Workflow
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Workflow for Safe Handling of NIR-797-Isothiocyanate Powder
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Caption: A streamlined workflow for the safe handling of NIR-797-isothiocyanate powder.
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Step-by-Step Reconstitution Protocol

This protocol provides a general method for preparing a stock solution of NIR-797-
isothiocyanate. The optimal concentration may vary depending on the specific application.

e Preparation:
o Don the appropriate PPE as outlined in Table 3.
o Prepare a clean and decontaminated work area in a chemical fume hood.

o Allow the vial of NIR-797-isothiocyanate powder to equilibrate to room temperature in a
desiccator before opening to prevent moisture condensation.

e Weighing the Powder:
o Carefully open the vial inside the chemical fume hood.

o Using a clean spatula, weigh the desired amount of powder onto a weigh boat. Handle the
powder gently to avoid creating dust.

 Dissolving the Powder:
o Transfer the weighed powder to a microcentrifuge tube or a suitable vial.

o Add the appropriate volume of anhydrous dimethyl sulfoxide (DMSO) or ethanol to
achieve the desired concentration (e.g., 1 mg/mL).[3]

o Vortex the solution until the powder is completely dissolved. The solution should be clear.
» Storage of Stock Solution:

o Protect the stock solution from light by wrapping the tube in aluminum foil or using an
amber tube.

o Store the stock solution at -20°C for long-term storage.[3] It is recommended to aliquot the
solution to avoid multiple freeze-thaw cycles.
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Emergency Procedures

In the event of a spill or personal exposure, follow these emergency procedures and consult
your institution's EHS guidelines.

Emergency Response Decision Tree

Emergency Procedures for NIR-797-Isothiocyanate Incidents

Incident
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Skin Contact Eye Contact

15 minutes

Contained in fume hood Dutside fume hood

Large Spill

Small Spill

se inert absorbent

Absorb and Clean

(Dispose as Hazardous Waste)

Evacuate Area Wash with Soap and Water Flush with Water Move to Fresh Air
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Click to download full resolution via product page

Caption: A decision tree for responding to incidents involving NIR-797-isothiocyanate.

Spill Cleanup
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o Small Spills (inside a chemical fume hood):
o Decontaminate the area with an inert absorbent material (e.g., vermiculite, sand).
o Collect the absorbent material into a sealed container for hazardous waste disposal.
o Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.
o Large Spills (outside a chemical fume hood):
o Evacuate the immediate area and restrict access.
o Notify your supervisor and your institution's EHS department immediately.

o Allow only trained personnel with appropriate PPE to clean up the spill.

First Aid Measures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[2]

Storage and Stability

Proper storage is crucial to maintain the stability and reactivity of NIR-797-isothiocyanate.

Table 4: Storage and Stability Information
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Condition Recommendation Source(s)
Short-term Storage -20°C [3]
Long-term Storage -20°C [3]

Store under desiccating
General Recommendations conditions. Protect from light [3]

and moisture.

Can be stored for up to 12
Stability months under appropriate [3]
conditions.

Waste Disposal

All waste containing NIR-797-isothiocyanate, including empty containers, contaminated PPE,
and spill cleanup materials, must be treated as hazardous waste.

o Waste Collection: Collect all waste in a designated, properly labeled hazardous waste
container.

o Deactivation (Optional, consult EHS): The reactive isothiocyanate group may be hydrolyzed
by treatment with a basic solution (e.g., 5% sodium hydroxide) for at least one hour.[4]
However, this should only be performed after a thorough risk assessment and in consultation
with your institution's EHS department.

» Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of
the hazardous waste. Do not dispose of down the drain.[1][4]

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. The absence of a complete Safety Data Sheet for NIR-797-isothiocyanate
means that not all potential hazards may be known. Researchers are strongly advised to obtain
a comprehensive SDS from their supplier and to consult with their institution's Environmental
Health and Safety department for specific guidance. All laboratory work should be conducted
by trained personnel in a properly equipped facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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